Cas no 953721-41-0 (2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid)

2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
- 3-Pyridinecarboxylic acid, 2-(cyclopentylthio)-
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- Inchi: 1S/C11H13NO2S/c13-11(14)9-6-3-7-12-10(9)15-8-4-1-2-5-8/h3,6-8H,1-2,4-5H2,(H,13,14)
- InChI Key: BGJPFAXRLQDXEI-UHFFFAOYSA-N
- SMILES: C1(SC2CCCC2)=NC=CC=C1C(O)=O
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 396.0±27.0 °C at 760 mmHg
- Flash Point: 193.3±23.7 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3996-10G |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid |
953721-41-0 | 95% | 10g |
¥ 7,900.00 | 2023-04-12 | |
Enamine | EN300-51508-0.1g |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid |
953721-41-0 | 95% | 0.1g |
$98.0 | 2023-02-10 | |
Enamine | EN300-51508-0.25g |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid |
953721-41-0 | 95% | 0.25g |
$142.0 | 2023-02-10 | |
TRC | C995248-25mg |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic Acid |
953721-41-0 | 25mg |
$ 50.00 | 2022-06-02 | ||
Enamine | EN300-51508-2.5g |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid |
953721-41-0 | 95% | 2.5g |
$726.0 | 2023-02-10 | |
Enamine | EN300-51508-1.0g |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid |
953721-41-0 | 95% | 1.0g |
$371.0 | 2023-02-10 | |
Aaron | AR019X21-50mg |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid |
953721-41-0 | 95% | 50mg |
$116.00 | 2025-02-08 | |
Aaron | AR019X21-10g |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid |
953721-41-0 | 95% | 10g |
$2216.00 | 2024-07-18 | |
1PlusChem | 1P019WTP-50mg |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid |
953721-41-0 | 95% | 50mg |
$134.00 | 2025-03-04 | |
Aaron | AR019X21-2.5g |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid |
953721-41-0 | 95% | 2.5g |
$1024.00 | 2025-02-08 |
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid Related Literature
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
Additional information on 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
Introduction to 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid (CAS No. 953721-41-0)
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid (CAS No. 953721-41-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid consists of a pyridine ring substituted with a cyclopentylsulfanyl group and a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.
Recent studies have highlighted the pharmacological activities of 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.
Beyond its anti-inflammatory properties, 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid has also been explored for its potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings suggest that 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid could be a valuable lead compound for the development of new anticancer drugs.
In addition to its therapeutic applications, 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid has been studied for its role in modulating enzyme activity. Research has shown that this compound can act as an inhibitor of specific enzymes involved in metabolic pathways, making it a potential tool for understanding and treating metabolic disorders. For example, it has been found to inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways.
The synthesis of 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid is well-documented in the literature, with several efficient methods reported. One common approach involves the reaction of 3-bromopyridine with cyclopentanethiol followed by carboxylation. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.
The physicochemical properties of 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid, such as solubility, stability, and melting point, have been extensively characterized. These properties are crucial for optimizing its formulation and delivery methods in pharmaceutical applications. For instance, its solubility in various solvents can be tailored to enhance bioavailability and efficacy when administered orally or parenterally.
In conclusion, 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid (CAS No. 953721-41-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field.
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